Cas no 651768-07-9 (Octanediamide, N-methoxy-N-methyl-N'-phenyl-)

• Product Name: Octanediamide, N-methoxy-N-methyl-N'-phenyl-
• CAS No: 651768-07-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 403344
• PubChem ID: 71376590
• Update Time: 2025-04-19

Octanediamide, N-methoxy-N-methyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Octanediamide, N-methoxy-N-methyl-N'-phenyl-
• N'-methoxy-N'-methyl-N-phenyloctanediamide
• DTXSID30799273
• 651768-07-9
• N~1~-Methoxy-N~1~-methyl-N~8~-phenyloctanediamide

• Inchi： 1S/C16H24N2O3/c1-18(21-2)16(20)13-9-4-3-8-12-15(19)17-14-10-6-5-7-11-14/h5-7,10-11H,3-4,8-9,12-13H2,1-2H3,(H,17,19)
• InChI Key： WAUYUNVIUOUMFQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NC1C=CC=CC=1)=O)N(C)OC

Computed Properties

• Exact Mass: 292.17882
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64